Cas no 93384-40-8 (sage, salvia hispanica, ext.)

• Product Name: sage, salvia hispanica, ext.
• CAS No: 93384-40-8
• CID: 889137
• Update Time: 2025-04-23

sage, salvia hispanica, ext. Chemical and Physical Properties

Names and Identifiers

• sage, salvia hispanica, ext.
• SAGE
• Salvia hispanica extract

sage, salvia hispanica, ext. Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Additional information on sage, salvia hispanica, ext.

Sage Extract (Salvia Hispanica, CAS No. 93384-40-8): A Comprehensive Overview

Sage extract, derived from the plant Salvia hispanica, has garnered significant attention in recent years due to its versatile applications in the food, pharmaceutical, and cosmetic industries. With the CAS registry number 93384-40-8, this natural extract is renowned for its rich phytochemical profile, which includes antioxidants, flavonoids, and essential oils. The plant, commonly known as Spanish sage, belongs to the Lamiaceae family and is native to Central America. Its popularity stems from its ability to enhance cognitive function, support cardiovascular health, and provide anti-inflammatory benefits.

Recent studies have highlighted the potential of sage extract in mitigating oxidative stress, a key factor in aging and chronic diseases. For instance, a 2023 study published in the *Journal of Ethnopharmacology* demonstrated that Salvia hispanica extract exhibits potent antioxidant activity, comparable to synthetic antioxidants like butylated hydroxytoluene (BHT). This makes it an attractive alternative for food preservation and skincare products. Additionally, the extract has shown promise in reducing inflammation by inhibiting pro-inflammatory cytokines such as TNF-α and IL-6.

The bioactive compounds in sage extract are not only beneficial for human health but also for animal welfare. A 2022 study in *Veterinary Research* explored its use as a natural feed additive for livestock, showcasing its ability to improve digestive health and reduce oxidative stress in animals. This underscores the versatility of Salvia hispanica across multiple sectors.

From a culinary perspective, sage extract is widely used as a natural flavor enhancer and color stabilizer. Its earthy aroma and mild bitterness make it a popular ingredient in herbal teas, soups, and sauces. Moreover, the extract is increasingly being incorporated into functional foods and beverages aimed at promoting mental clarity and overall well-being.

In the cosmetics industry, sage extract is valued for its skin-soothing properties. It is commonly found in facial serums, creams, and toners due to its ability to reduce redness and combat signs of aging. A 2021 study published in *Cosmetic Dermatology* revealed that topical application of Salvia hispanica extract can improve skin elasticity and reduce oxidative damage caused by UV radiation.

Despite its numerous benefits, the quality of sage extract depends on factors such as harvesting time, extraction methods, and storage conditions. Advanced techniques like supercritical fluid extraction (SFE) have been employed to maximize the retention of bioactive compounds while minimizing degradation. This ensures that the final product meets high standards of purity and efficacy.

In conclusion, sage extract (Salvia hispanica) with CAS No. 93384-40-8 is a multifaceted natural ingredient with applications spanning health, beauty, and nutrition. Backed by cutting-edge research, it continues to be a subject of interest for scientists and consumers alike.